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For Immediate Release

SHANGHAI, China – December 21, 2025 – While barium iodide (BaI₂) in its anhydrous form

has been well-characterized, a comprehensive understanding of the crystal structure of its

dihydrate (BaI₂·2H₂O) remains notably absent from publicly available scientific literature. This

technical guide synthesizes the current knowledge surrounding barium iodide dihydrate,

including its established properties and synthesis, while highlighting the critical gap in its

crystallographic data. This paper is intended for researchers, scientists, and professionals in

drug development who rely on precise structural information for material characterization and

computational modeling.

Physicochemical Properties
Barium iodide dihydrate is a hydrated inorganic salt with the chemical formula BaI₂·2H₂O.[1]

[2] It presents as colorless to white crystalline solids.[2][3] Key quantitative properties of

barium iodide dihydrate are summarized in Table 1, with data for the anhydrous form

provided for comparison.

Table 1: Physicochemical Properties of Barium Iodide Dihydrate and Anhydrous Barium

Iodide
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Property
Barium Iodide Dihydrate
(BaI₂·2H₂O)

Anhydrous Barium Iodide
(BaI₂)

Molecular Weight 427.167 g/mol [1][3][4] 391.136 g/mol [3][4]

Appearance Colorless crystals[4]
White orthorhombic crystals[3]

[4]

Density 4.916 g/cm³[3][4] 5.15 g/cm³[3][4]

Melting Point Decomposes at 740 °C[4] 711 °C[3][4]

Solubility in Water 166.7 g/100 mL at 0 °C[4] Soluble

Sources suggest that barium iodide dihydrate crystals are likely monoclinic.[5] However,

specific crystallographic parameters to confirm this, such as unit cell dimensions and space

group, are not available in the reviewed literature.

Synthesis of Barium Iodide Dihydrate
Single crystals of barium iodide dihydrate suitable for X-ray diffraction studies can be

obtained through controlled crystallization from an aqueous solution. A common synthesis

protocol involves the neutralization of barium carbonate with hydroiodic acid.[6]

Experimental Protocol: Synthesis via Neutralization
Reaction: Suspend barium carbonate (BaCO₃) in distilled water.

Neutralization: Slowly add hydroiodic acid (HI) to the suspension with constant stirring until

the barium carbonate is completely dissolved and effervescence ceases. The reaction

proceeds according to the following equation: BaCO₃(s) + 2HI(aq) → BaI₂(aq) + H₂O(l) +

CO₂(g)

Filtration: Filter the resulting solution to remove any unreacted impurities.

Crystallization: Gently heat the filtrate to concentrate the solution. Allow the solution to cool

slowly at room temperature. Barium iodide dihydrate crystals will precipitate out of the

solution.
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Isolation: Isolate the crystals by filtration and wash with a small amount of cold distilled

water.

Drying: Dry the crystals under vacuum or in a desiccator.

An alternative method involves the reaction of ferrous iodide with barium hydroxide.[5]

Crystal Structure Analysis: The Knowledge Gap
The definitive determination of a crystal structure is achieved through single-crystal X-ray

diffraction (SC-XRD). This technique provides precise measurements of the unit cell

dimensions, the symmetry of the crystal lattice (space group), and the coordinates of each

atom within the unit cell.

While the crystal structure of anhydrous barium iodide is well-established as orthorhombic with

the space group Pnma, a similar detailed analysis for the dihydrate form is conspicuously

absent in published databases and literature. The workflow for such a determination is outlined

below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1341596#crystal-structure-of-barium-iodide-
dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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